ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate

• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: ethyl 2-methyl-5-oxo-4-phenyl-1,4-dihydroindeno[1,2-b]pyridine-3-carboxylate
• InChI: InChI=1S/C22H19NO3/c1-3-26-22(25)17-13(2)23-20-15-11-7-8-12-16(15)21(24)19(20)18(17)14-9-5-4-6-10-14/h4-12,18,23H,3H2,1-2H3
• InChI Key: CDNOFXHQJUJZNU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC=CC=C3)C(=O)C4=CC=CC=C42)C

Description

Ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate is a chemical compound that has gained significant attention in scientific research. This compound is also known as DPI or dihydropyridine and is a potent inhibitor of the enzyme NADPH oxidase. The synthesis method of this compound is complex, and it requires expertise in organic chemistry. The compound has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate involves the inhibition of the enzyme NADPH oxidase. NADPH oxidase is a multi-subunit enzyme complex that catalyzes the production of superoxide anion (O2-) from molecular oxygen and NADPH. DPI inhibits the activity of the enzyme by binding to the flavin adenine dinucleotide (FAD) domain of the enzyme. This prevents the transfer of electrons from NADPH to molecular oxygen, thereby inhibiting the production of O2-.
Biochemical and Physiological Effects
Ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate has several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in several cell types, including endothelial cells, smooth muscle cells, and neurons. DPI has also been shown to inhibit the proliferation and migration of vascular smooth muscle cells, which are involved in the development of atherosclerosis. In addition, DPI has been shown to protect against ischemia-reperfusion injury in several organs, including the heart, liver, and kidney.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate has several advantages and limitations for lab experiments. One of the advantages is its potency as an inhibitor of NADPH oxidase. This makes it a useful tool for studying the role of NADPH oxidase in oxidative stress and inflammation. Another advantage is its specificity for NADPH oxidase, which reduces the likelihood of off-target effects. However, one of the limitations is its complex synthesis method, which requires expertise in organic chemistry. Another limitation is its relatively low solubility in aqueous solutions, which can limit its use in some experimental systems.

Future Directions

There are several future directions for the research on ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate. One direction is to explore its potential as a therapeutic agent for diseases associated with oxidative stress and inflammation, such as cancer, cardiovascular diseases, and neurodegenerative diseases. Another direction is to investigate its effects on other cellular processes, such as autophagy and apoptosis. Additionally, the development of more efficient synthesis methods and analogs of DPI could expand its utility as a research tool and potential therapeutic agent.

Synthesis Methods

The synthesis of ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate is a complex process that involves several steps. The initial step involves the preparation of 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indene-1-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-aminopyridine in the presence of a base to form the desired compound. The yield of the final product depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

Ethyl 2-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate has been extensively studied for its scientific research applications. It is a potent inhibitor of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species (ROS). ROS are implicated in several diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. DPI has been shown to inhibit the production of ROS and reduce oxidative stress in several cell types, including endothelial cells, smooth muscle cells, and neurons.